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Compound of Interest

(Vinylbenzyl)trimethylammonium
Compound Name:
chloride

Cat. No.: B1584686

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

(Vinylbenzyl)trimethylammonium chloride (VBTAC), CAS No. 26616-35-3, is a quaternary
ammonium compound widely utilized in polymer chemistry as a monomer for cationic
polymerization.[1] Its applications include the synthesis of functional polymers, ion-exchange
resins for water treatment, and as an antimicrobial agent in various formulations.[1][2][3] Given
its reactive nature and specific health hazards, a thorough understanding of its safety profile
and handling requirements is essential for all laboratory and manufacturing personnel.

This guide provides a comprehensive overview of the safety data, handling procedures, and
emergency protocols for (Vinylbenzyl)trimethylammonium chloride, compiled from
manufacturer safety data sheets (SDS).

Hazard Identification and Classification

VBTAC is classified as a hazardous chemical under the OSHA Hazard Communication
Standard (29 CFR 1910.1200).[4] The primary health risks are associated with ingestion and
contact with skin and eyes.

» Signal Word:Warning[4][5]

e GHS Hazard Statements:
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H302: Harmful if swallowed.

o

o

H315: Causes skin irritation.[5]

[¢]

H319: Causes serious eye irritation.[5]

[e]

H335: May cause respiratory irritation.[5][6]

Carcinogenicity evaluations by IARC, NTP, and OSHA have not identified this compound as a

known, probable, or suspected carcinogen.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and toxicological properties of

VBTAC.

Table 1: Physical and Chemical Properties

Property Value Source(s)

CAS Number 26616-35-3 [4]

Molecular Formula C12H1sCIN [21[7]

Molecular Weight 211.73 g/mol [2][8]
White to pale yellow

Appearance _ [2][4]
powder/solid

Melting Point 240 °C (decomposes) [2][4]

| Stability | Stable under normal, ambient conditions |[4] |

Table 2: Toxicological Information
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Hazard Endpoint GHS Classification  Notes Source(s)
o Harmful if
Acute Toxicity (Oral)  Category 4
swallowed.

Skin

) o Category 2 Causes skin irritation. [4]
Corrosion/Irritation
Serious Eye Causes serious eye

Category 2 / 2A [4]

Damage/Irritation

irritation.

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | May cause respiratory
irritation. Target Organ: Respiratory system. |[4] |

Note: A comprehensive toxicological investigation for this compound has not been completed.
[9] No specific LD50/LC50 data is available in the cited documents.

Experimental Protocols & Workflows

While detailed methodologies for toxicological studies are not published in safety data sheets,
the following diagrams illustrate the logical workflows for hazard control and emergency

response based on the compound's known properties.
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- Control Measures
Identified Hazards
Prevents P270: Do not eat,
H302: Harmful Ingestion drink or smoke
if Swallowed when using.

Prevents

H315: Causes Skin Contact P280: Wear Protective
Skin Irritation Gloves
Safe Handling
P & Minimized Exposure
revents p——
H319: Causes Serious Eye Contact P280: Wear Safety T
Eye Irritation Goggles / Face Shield :
|
H335: May Cause prevents P261/P271: Avoid breathing
Respiratory Irritation dust. Use outdoors or

in well-ventilated area.

Hazard Control Workflow for (Vinylbenzyl)trimethylammonium Chloride

Click to download full resolution via product page

Caption: Logical workflow linking identified hazards of VBTAC to mandatory preventative
control measures.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1584686?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Immediate Action

1. Evacuate non-essential
personnel from the area.

2. Ensure adequate ventilation.

3. Don Full PPE:
- Approved Respirator (P2/N95)
- Safety Goggles
- Protective Gloves
- Impervious Clothing

4. Prevent entry into drains.

5. Sweep up dry material.
Avoid generating dust.

6. Collect into a suitable,
labeled container for disposal.

7. Clean affected area.

Spill Contained &
Area is Safe

Accidental Spill Response Protocol

Click to download full resolution via product page
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Caption: Step-by-step emergency workflow for responding to an accidental release of solid
VBTAC.

Handling, Storage, and Personal Protective
Equipment

Adherence to proper handling and storage protocols is critical to ensure personnel safety.

4.1. Safe Handling

Wash hands and any exposed skin thoroughly after handling.[4]

Do not eat, drink, or smoke in areas where the chemical is used.

Avoid contact with skin, eyes, and clothing.[4][9]

Avoid breathing dust; ensure adequate ventilation or use only in a well-ventilated area.[4][10]

Avoid the formation of dust and aerosols.[4][10]

4.2. Storage Conditions

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][7]

o For long-term quality, refrigeration is recommended (Store below 4°C/39°F).[4][9]
» Store away from incompatible materials, such as oxidizing agents.[4][9]

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Source(s)

Wear tight-sealing safety
. goggles or a face shield
Eye/Face Protection . [4][9]
(conforming to EN166 or

OSHA 29 CFR 1910.133).

Wear appropriate protective
Skin Protection gloves and clothing to prevent [419]

skin exposure.

If dust is generated, use a
) ) NIOSH/MSHA or European
Respiratory Protection [419]
Standard EN 149 approved

respirator (e.g., filter type P2).

| Workstation | Eyewash stations and safety showers must be close to the workstation location.

411

Emergency and First-Aid Procedures
Immediate and appropriate first-aid response is crucial in the event of an exposure.
5.1. First-Aid Measures

e General Advice: Show the safety data sheet to the attending medical professional.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms occur.[7][9]

» In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with
plenty of water for at least 15 minutes. If skin irritation persists, consult a physician.[4]

e In Case of Eye Contact: Rinse cautiously with water for several minutes, removing contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call
an ophthalmologist.[4]
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 |If Swallowed: Rinse mouth. Immediately make the victim drink water (two glasses at most).
Call a POISON CENTER or doctor if you feel unwell.

5.2. Accidental Release Measures

e Personal Precautions: Avoid substance contact and inhalation of dust. Ensure adequate
ventilation and evacuate the danger area.[10]

« Environmental Precautions: Do not let the product enter drains.

o Containment and Cleanup: Cover drains. Sweep up the material, avoiding dust generation,
and place it into a suitable, closed container for disposal.[4][9] Clean the affected area
thoroughly.

5.3. Fire-Fighting Measures
e The material is combustible.

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[7][10]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent skin contact.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(Vinylbenzyl)trimethylammonium Chloride: A Technical
Guide to Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584686#vinylbenzyl-trimethylammonium-chloride-
safety-data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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